(4-Biphenylylmethyl)hydrazine Hydrochloride

• IUPAC Name: (4-phenylphenyl)methylhydrazine;hydrochloride
• InChI: InChI=1S/C13H14N2.ClH/c14-15-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12;/h1-9,15H,10,14H2;1H
• InChI Key: YAFQLYLYAHBUNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CNN.Cl
• Molecular Formula: C13H15ClN2
• DSSTOX Substance ID: DTXSID30996780
• Molecular Weight: 234.72 g/mol
• CAS No.: 75333-07-2

Description

“(4-Biphenylylmethyl)hydrazine Hydrochloride” is a chemical compound with the molecular formula C13H15ClN2. It is used for research and development purposes.

Molecular Structure Analysis

The molecular weight of “this compound” is 234.72 g/mol. The SMILES string representation of the molecule is CNCC1=CC=C (C=C1)C2=CC=CC=C2. [H]Cl.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 234.7246. More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

• Fluorescent Probes for Measuring Hydrazine : A study by Zhu et al. (2019) developed a ratiometric fluorescent probe for detecting hydrazine in environmental and biological samples. This probe, utilizing 4-bromobutyryl moiety as the recognition site, demonstrated low cytotoxicity, large Stokes shift, and a low detection limit, indicating its potential for quantitative determination in water systems and visualization in cells (Zhu et al., 2019).

• Detection of Water Pollutants : Research by Tahernejad-Javazmi et al. (2018) used a new hydroquinone derivative to measure hydrazine in the presence of water pollutants. This study highlighted the importance of detecting hydrazine for human health, emphasizing its role in environmental monitoring (Tahernejad-Javazmi et al., 2018).

• Dechlorination of Polychlorinated Biphenyls (PCBs) : Rodríguez and Lafuente (2002) demonstrated that solid hydrazine hydrochloride catalyzed by palladium in an organic solvent can effectively dechlorinate PCBs, yielding biphenyl in short reaction times. This process also showed efficient reuse of the catalyst system (Rodríguez & Lafuente, 2002).

• Antitumor Activity : Prasetiawati et al. (2022) synthesized a hydrazine derivative, 4-hydrazinylphenyl benzenesulfonate, and evaluated its antitumor activity against breast cancer Michigan Cancer Foundation-7 cell lines. This study provided insights into the potential of hydrazine derivatives as novel anti-cancer agents (Prasetiawati et al., 2022).

• Detection of Hydrazine in Live Cells : Goswami et al. (2013) developed a probe based on 2-(2'-hydroxyphenyl) benzothiazole for ratiometric detection of hydrazine. This probe enabled the detection of hydrazine in live cells, demonstrating its application in biological research (Goswami et al., 2013).

• Solid-State Reactivity : A study by Kaupp and Schmeyers (2000) investigated the solid-state reactivities of the hydrazine–hydroquinone complex. This research provided insights into the chemical interactions and potential applications of hydrazine in various reactions (Kaupp & Schmeyers, 2000).

Mechanism of Action

Target of Action

• Hydralazine acts as a vasodilator by relaxing arteriolar smooth muscle, leading to decreased peripheral resistance and blood pressure reduction .

Mode of Action

• Reduced intracellular calcium levels lead to muscle relaxation and vasodilation .

Biochemical Pathways

• Downstream effects include increased blood flow, reduced afterload, and improved cardiac output .

Pharmacokinetics

• Clearance varies between congestive heart failure patients (1.77±0.48 L/kg/h) and hypertensive patients (42.7±8.9 mL/min/kg) .

Result of Action

• At the cellular level, it relaxes vascular smooth muscle cells and improves cardiac function .

Action Environment

• Hydralazine’s effectiveness may vary based on individual patient characteristics and environmental conditions .